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Compound of Interest

Compound Name: Magnesium methoxide

Cat. No.: B093110

In-Depth Technical Guide: Magnhesium
Methoxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of magnesium methoxide, including its molecular formula and weight. It also details
common experimental protocols for its synthesis, catering to professionals in research and

development.

Core Properties of Magnesium Methoxide

Magnesium methoxide, also known as magnesium methylate, is an organometallic compound
with the chemical formula Mg(OCHs)2.[1] It is a versatile reagent and catalyst in various
chemical processes.

Quantitative Data Summary

The fundamental properties of magnesium methoxide are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)
Chemical Formula C2HeMgO2 [21[3114]
Linear Formula Mg(OCHs)2 [11[2][5]
Molecular Weight 86.37 g/mol [11[2][5]
Density 0.816 - 0.86 g/cm3 [1112]

Colorless to slightly yellowish
Appearance o [1][2]
liquid/white powder

Experimental Protocols for Synthesis

The synthesis of magnesium methoxide is primarily achieved through the direct reaction of
magnesium metal with anhydrous methanol. The following section outlines a common
laboratory-scale procedure.

Direct Synthesis from Magnesium and Methanol

This method involves the reaction of solid magnesium with an excess of anhydrous methanol.

Materials and Equipment:

Magnesium metal (turnings, ribbon, or powder)
e Anhydrous methanol

e Three-necked flask

e Reflux condenser

 Stirrer (magnetic or mechanical)

e Heating mantle

 Inert gas supply (e.g., nitrogen or argon)

Procedure:
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o Preparation: The reaction apparatus, consisting of a three-necked flask equipped with a
stirrer, reflux condenser, and an inlet for inert gas, is thoroughly dried and assembled.

 Inert Atmosphere: The system is purged with an inert gas, such as nitrogen, to remove air
and moisture, which can inhibit the reaction.

e Reactant Addition: Clean, dry magnesium metal is placed in the flask. Anhydrous methanol is
then added in sufficient quantity to fully immerse the magnesium.

e Reaction Initiation: The mixture is stirred and gently heated. The reaction is typically initiated
by the application of heat, and in some cases, a small amount of an initiator like iodine may
be used.

o Reaction Progression: The reaction progress is monitored by the evolution of hydrogen gas.
The reaction is considered complete when the evolution of gas ceases.

e Product Isolation: The resulting product is a solution of magnesium methoxide in methanol.
To obtain solid magnesium methoxide, the excess methanol is removed under reduced
pressure.

Logical Relationships and Structure

The following diagram illustrates the elemental composition of magnesium methoxide.
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Caption: Elemental composition of magnesium methoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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